N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-3-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-3-carbohydrazide is a useful research compound. Its molecular formula is C19H15N3O3S and its molecular weight is 365.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- A study focused on the synthesis of 2-oxo-2H-chromene-3-carbohydrazide derivatives, including microwave irradiation methods to enhance reaction rates and yields. These compounds exhibited antimicrobial properties against bacteria such as B. subtilis, S. aureus, E. coli, and the fungus C. albicans, compared with tetracycline and nystatin as reference drugs (Mostafa, El-Salam, & Alothman, 2013).
Synthesis of Hybrid Molecules
- Researchers synthesized a series of compounds by reacting 2-oxo-2H-chromene-3-carbohydrazide with different derivatives, resulting in the formation of hybrid molecules with potential biological applications. These synthesized molecules were characterized using various analytical and spectroscopic methods (Yılmaz & Menteşe, 2017).
Cytotoxic Activity Studies
- The implementation of ultrasound irradiation facilitated the rapid synthesis of novel thiazole derivatives bearing a coumarin nucleus. These compounds were evaluated for their cytotoxic activity against human keratinocytes, with certain derivatives showing potent cytotoxic properties (Gomha & Khalil, 2012).
Antioxidant and Antimicrobial Agents
- A study explored the synthesis of new pyridine, chromene, and thiazole derivatives as antimicrobial and antioxidant agents. The compounds demonstrated significant activities, with one of the thiazole derivatives showing the highest anti-bacterial, antifungal, and antioxidant activities (El-Hagrassey, Abdel‐Latif, & Abdel-Fattah, 2022).
Mechanism of Action
Target of Action
Compounds with similar structures, such as benzothiazole derivatives, have been reported to exhibit anti-tubercular activity . They have shown inhibitory potency against M. tuberculosis .
Mode of Action
Benzothiazole derivatives, which share structural similarities with zinc04121434, have been reported to interact with their targets and cause changes that lead to their anti-tubercular activity .
Biochemical Pathways
tuberculosis , which could potentially be a pathway affected by ZINC04121434.
Pharmacokinetics
The bioavailability of similar compounds can be influenced by various factors, including the compound’s chemical structure, the presence of functional groups, and the physicochemical properties of the compound .
Result of Action
Benzothiazole derivatives have been reported to exhibit anti-tubercular activity, suggesting that zinc04121434 may have similar effects .
Properties
IUPAC Name |
N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-oxochromene-3-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O3S/c1-10-7-8-15-16(11(10)2)20-19(26-15)22-21-18(24)13-9-25-14-6-4-3-5-12(14)17(13)23/h3-9H,1-2H3,(H,20,22)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYWNZROYEFICCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)SC(=N2)NNC(=O)C3=COC4=CC=CC=C4C3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.